Cas no 433683-01-3 (Tert-Butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate)

• Product Name: Tert-Butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate
• CAS No: 433683-01-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD20232837
• CID: 1025545
• PubChem ID: 21593766
• Update Time: 2025-04-20

Tert-Butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate
• tert-butyl 4-acetyl-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• AGN-PC-00KCI3
• AK105894
• ANW-56387
• CTK8B7107
• KB-260683
• MolPort-020-249-370
• SureCN3616475
• N-Boc-4-acetyl-2,2-dimethyl-3-oxazolidine
• (R)-TERT-BUTYL 4-ACETYL-2,2-DIMETHYLOXAZOLIDINE-3-CARBOXYLATE
• FCH1629447
• AB0069159
• AX8225710
• Z4753
• ST24025942
• 4-Acetyl-2,2-dimethyl-oxazolidine-3-carboxylic acid tert-butyl ester
• SCHEMBL3616475
• DTXSID80616209
• MFCD20232837
• DS-2468
• DB-371964
• tert-Butyl4-acetyl-2,2-dimethyloxazolidine-3-carboxylate
• 433683-01-3
• AKOS016004950
• CS-0155069
• A872714
• SB46444
• Tert-Butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate

• MDL： MFCD20232837
• Inchi： 1S/C12H21NO4/c1-8(14)9-7-16-12(5,6)13(9)10(15)17-11(2,3)4/h9H,7H2,1-6H3
• InChI Key： OBEQVSYPZVGBHL-UHFFFAOYSA-N
• SMILES： O1CC(C(C)=O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.2

Tert-Butyl 4-acetyl-2,2-dimethyloxazolidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C